methyl 2-(4-amino-3-methylphenyl)propanoate
Overview
Description
Methyl 2-(4-amino-3-methylphenyl)propanoate, also known as MAMP, is a synthetic compound that has gained increasing attention in recent years due to its potential applications in a variety of scientific research areas. This compound is a derivative of the amino acid phenylalanine and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
Methyl 2-(4-amino-3-methylphenyl)propanoate has recently been used in a variety of scientific research applications, including the study of gene expression, cell signaling, and drug discovery. It has been found to be particularly useful in the study of neuronal pathways and has been used to investigate the effects of drugs on the central nervous system. Additionally, methyl 2-(4-amino-3-methylphenyl)propanoate has been used to study the effects of environmental toxins on the human body, as well as to study the effects of certain hormones on the body.
Mechanism of Action
Methyl 2-(4-amino-3-methylphenyl)propanoate acts as an agonist at the glycine receptor, which is a type of neurotransmitter receptor located in the central nervous system. This receptor is involved in the regulation of synaptic transmission and is responsible for the inhibition of neuronal activity. methyl 2-(4-amino-3-methylphenyl)propanoate binds to this receptor, activating it and resulting in the release of inhibitory neurotransmitters, such as GABA and glycine. This results in the inhibition of neuronal activity and can have a variety of effects on the body, depending on the concentration of methyl 2-(4-amino-3-methylphenyl)propanoate and the location of the receptor.
Biochemical and Physiological Effects
methyl 2-(4-amino-3-methylphenyl)propanoate has been found to have a variety of biochemical and physiological effects, depending on the concentration and the location of the receptor. In the central nervous system, methyl 2-(4-amino-3-methylphenyl)propanoate has been found to have an inhibitory effect on neuronal activity, resulting in sedation and relaxation. Additionally, methyl 2-(4-amino-3-methylphenyl)propanoate has been found to reduce inflammation and has been used to treat certain types of pain. In the cardiovascular system, methyl 2-(4-amino-3-methylphenyl)propanoate has been found to reduce blood pressure and heart rate, as well as to reduce the risk of heart attack and stroke.
Advantages and Limitations for Lab Experiments
Methyl 2-(4-amino-3-methylphenyl)propanoate has several advantages for use in laboratory experiments. It is highly soluble in water and ethanol, making it easy to work with in the laboratory. Additionally, it has a relatively low toxicity and can be used in a variety of experiments. However, it is important to note that methyl 2-(4-amino-3-methylphenyl)propanoate is not approved for use in humans and should not be used in any experiment involving human subjects.
Future Directions
The potential for further research involving methyl 2-(4-amino-3-methylphenyl)propanoate is vast. Future research could focus on the development of new drugs that target the glycine receptor and the effects of methyl 2-(4-amino-3-methylphenyl)propanoate on the body. Additionally, further research could be conducted to better understand the biochemical and physiological effects of methyl 2-(4-amino-3-methylphenyl)propanoate and to develop better methods for its synthesis. Additionally, research could be conducted to better understand the effects of methyl 2-(4-amino-3-methylphenyl)propanoate on the environment and to develop methods to reduce its environmental impact. Finally, further research could be conducted to explore the potential therapeutic applications of methyl 2-(4-amino-3-methylphenyl)propanoate and to develop new treatments for a variety of diseases and conditions.
Synthesis Methods
Methyl 2-(4-amino-3-methylphenyl)propanoate can be synthesized through the reaction of 4-amino-3-methylphenol and propionic acid. This reaction is typically carried out in aqueous solution, with the use of an acid catalyst such as sulfuric acid or hydrochloric acid. This reaction is carried out at temperatures between 70-80°C and can be completed in a matter of hours. The resulting product is a white crystalline solid that is highly soluble in water and ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-amino-3-methylphenyl)propanoate involves the reaction of 4-amino-3-methylbenzaldehyde with methyl acrylate in the presence of a base to form the corresponding Michael adduct. The resulting product is then subjected to reduction using a reducing agent to yield the final product.", "Starting Materials": [ "4-amino-3-methylbenzaldehyde", "methyl acrylate", "base", "reducing agent" ], "Reaction": [ "Step 1: 4-amino-3-methylbenzaldehyde is reacted with methyl acrylate in the presence of a base to form the Michael adduct.", "Step 2: The resulting Michael adduct is subjected to reduction using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the final product, methyl 2-(4-amino-3-methylphenyl)propanoate." ] } | |
CAS RN |
111196-76-0 |
Product Name |
methyl 2-(4-amino-3-methylphenyl)propanoate |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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